4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine

• IUPAC Name: 1-(2-chloro-6-fluorophenyl)-N-[4-[(2-chlorophenyl)methyl]piperazin-1-yl]methanimine
• InChI: InChI=1S/C18H18Cl2FN3/c19-16-5-2-1-4-14(16)13-23-8-10-24(11-9-23)22-12-15-17(20)6-3-7-18(15)21/h1-7,12H,8-11,13H2
• InChI Key: CWFNGNVLNADUPX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)N=CC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H18Cl2FN3
• Molecular Weight: 366.3 g/mol

Description

4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine, also known as CFZ533, is a small molecule drug that has been developed for the treatment of various autoimmune and inflammatory diseases. It is a potent and selective inhibitor of a protein called interleukin-6 receptor (IL-6R), which is known to play a crucial role in the pathogenesis of these diseases.

Mechanism of Action

4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine selectively binds to the IL-6R and prevents the interaction of IL-6 with its receptor. IL-6 is a cytokine that is produced by various cells in the body, including immune cells, and is known to play a critical role in the inflammatory response. By inhibiting IL-6 signaling, 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine reduces the production of pro-inflammatory cytokines and chemokines, leading to a decrease in the inflammatory response.
Biochemical and Physiological Effects:
4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been shown to effectively reduce the levels of various pro-inflammatory cytokines and chemokines, such as IL-6, IL-8, and MCP-1, in both in vitro and in vivo models. Additionally, 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been shown to reduce the infiltration of immune cells into the inflamed tissues, leading to a decrease in disease severity. In preclinical studies, 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has also been shown to have a favorable safety profile, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine is its high selectivity for IL-6R, which reduces the risk of off-target effects. Additionally, 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has a favorable pharmacokinetic profile, with a long half-life and low clearance rate, which allows for less frequent dosing. However, one of the limitations of 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine is its relatively low solubility in water, which can make it challenging to formulate for in vivo studies.

Future Directions

4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of various autoimmune and inflammatory diseases. However, there are several future directions that can be explored to further enhance the efficacy and safety of 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine. These include the development of more efficient synthesis methods, the optimization of the pharmacokinetic profile, and the exploration of combination therapies with other immunomodulatory agents. Additionally, further studies are needed to evaluate the long-term safety and efficacy of 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine in humans.

Synthesis Methods

The synthesis of 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine involves several steps, starting from the reaction of 2-chlorobenzylamine with 2-chloro-6-fluorobenzaldehyde to form an imine intermediate. This intermediate is then reacted with piperazine to obtain the final product, 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine has been extensively studied for its potential therapeutic applications in various autoimmune and inflammatory diseases, including rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis. Several preclinical studies have shown that 4-(2-chlorobenzyl)-N-(2-chloro-6-fluorobenzylidene)-1-piperazinamine can effectively inhibit the IL-6R signaling pathway, leading to a reduction in the production of pro-inflammatory cytokines and chemokines. This, in turn, results in a decrease in the inflammatory response and disease severity.